Cas no 34133-58-9 (4-hydroxybenzene-1,3-dicarbonitrile)

• Product Name: 4-hydroxybenzene-1,3-dicarbonitrile
• CAS No: 34133-58-9
• MF: C₈H₄N₂O
• MW: 144.1301612854
• MDL: MFCD11870755
• CID: 1027149
• Update Time: 2025-05-25

4-hydroxybenzene-1,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyisophthalonitrile
• 1,3-Benzenedicarbonitrile, 4-hydroxy-
• 2,4-DIAMINO-PHENOL
• 2,4-Dicyanophenol
• 4-Hydroxy-1,3-benzenedicarbonitrile
• 4-hydroxybenzene-1,3-dicarbonitrile
• 1-Hydroxy-2,4-cyanbenzol
• 2,4,6-TRIBROMOTOLUENE
• 4-Hydroxy-isophthalonitril
• Methoxy hydroquinone
• QESYLFCJDFCRIT-UHFFFAOYSA-N
• 4-Hydroxy-1,3-Benzenedicarbonitriles
• CM10235
• MB10376
• ST24029121

• MDL： MFCD11870755
• Inchi： 1S/C8H4N2O/c9-4-6-1-2-8(11)7(3-6)5-10/h1-3,11H
• InChI Key： QESYLFCJDFCRIT-UHFFFAOYSA-N
• SMILES： OC1C=CC(C#N)=CC=1C#N

Computed Properties

• Exact Mass: 144.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8

Experimental Properties

• Density: 1.34
• Boiling Point: 319 ºC
• Flash Point: 150 ºC
• PSA: 67.81000
• LogP: 1.13556

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-hydroxybenzene-1,3-dicarbonitrile

Comprehensive Analysis of 4-hydroxybenzene-1,3-dicarbonitrile (CAS No. 34133-58-9): Properties, Applications, and Industry Trends

4-hydroxybenzene-1,3-dicarbonitrile (CAS 34133-58-9), also known as 2,4-dicyanophenol, is a high-value aromatic nitrile derivative with a molecular formula of C₈H₄N₂O. This white to off-white crystalline powder has garnered significant attention in specialty chemical markets due to its unique electron-withdrawing cyano groups and hydroxyl functionality, making it a versatile intermediate for advanced material synthesis.

Recent Google Trends data reveals growing searches for "nitrile-based intermediates" and "high-performance polymer precursors", reflecting industry demand for compounds like 4-hydroxybenzene-1,3-dicarbonitrile. The compound's thermal stability (decomposition point >250°C) and solubility profile (soluble in polar aprotic solvents like DMF and DMSO) make it particularly valuable for researchers developing heat-resistant polymers and electronic materials.

In pharmaceutical applications, 34133-58-9 serves as a key building block for heterocyclic compound synthesis. Patent analysis shows its increasing use in developing bioactive molecules, particularly those targeting enzyme inhibition. The hydrogen bonding capability from its phenolic OH group combined with cyano group reactivity enables diverse molecular transformations, answering frequent search queries about "multifunctional pharmaceutical intermediates".

The material science sector utilizes 4-hydroxybenzene-1,3-dicarbonitrile in polyimide precursors and liquid crystal materials. Its incorporation into polymer backbones improves dielectric properties—a hot topic in 5G technology forums. Laboratory studies demonstrate that polymers derived from this compound exhibit exceptional dimensional stability under thermal stress, addressing industry needs for high-temperature adhesives and flexible circuit materials.

Environmental considerations have driven innovation in green synthesis routes for 34133-58-9. Recent publications highlight catalytic methods achieving >90% yields with reduced energy consumption, responding to searches for "sustainable nitrile chemistry". The compound's low bioaccumulation potential (log P ~1.2) and ready biodegradability in OECD tests make it an attractive alternative to halogenated intermediates.

Analytical characterization of 4-hydroxybenzene-1,3-dicarbonitrile typically involves HPLC purity analysis (typically >98%), FTIR spectroscopy (characteristic -CN stretch at 2230 cm^-1), and X-ray crystallography. These quality control aspects address common purchaser concerns about "nitrile compound specifications" and "material characterization methods".

Emerging applications include its use in organic semiconductor dopants and metal-organic frameworks (MOFs), particularly for gas storage materials. The compound's rigid planar structure and coordination sites enable construction of porous materials with tunable properties—a subject of numerous recent research papers and patent filings.

Market analysts project steady growth for aromatic dinitrile compounds like 34133-58-9, with CAGR of 5.2% through 2028. This aligns with increased demand for high-performance plastics in electric vehicles and advanced electronic encapsulation materials. Current technical literature emphasizes optimization of storage conditions (recommended desiccated at 2-8°C) and handling protocols to maintain product integrity.

Academic and industrial researchers frequently inquire about "scaling up 4-hydroxybenzene-1,3-dicarbonitrile production". Process chemistry studies suggest that continuous flow reactors can enhance yield and purity while reducing byproducts—an important consideration for cost-effective manufacturing of this specialty chemical.

In conclusion, 4-hydroxybenzene-1,3-dicarbonitrile (CAS 34133-58-9) represents a critical junction between traditional organic chemistry and cutting-edge material science. Its dual functionality continues to inspire innovations across multiple industries, from flexible electronics to targeted drug delivery systems, positioning it as a compound of enduring scientific and commercial importance.